Cas no 91011-04-0 (5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione)

91011-04-0 structure
Product name:5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
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- 5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
- 5-butyl-3,6-dimethyl-1H-pyrimidine-2,4-dione
- DTXCID80160858
- BRN 0155131
- 5-Butyl-3,6-dimethyluracil
- Uracil, 5-butyl-3,6-dimethyl-
- 91011-04-0
- DTXSID60238367
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- Inchi: InChI=1S/C10H16N2O2/c1-4-5-6-8-7(2)11-10(14)12(3)9(8)13/h4-6H2,1-3H3,(H,11,14)
- InChI Key: CUYNUTWZCBOQKV-UHFFFAOYSA-N
- SMILES: CCCCC1=C(NC(=O)N(C1=O)C)C
Computed Properties
- Exact Mass: 196.121178
- Monoisotopic Mass: 196.121178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.4
Experimental Properties
- Density: 1.052
- Refractive Index: 1.482
5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione Related Literature
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
91011-04-0 (5-butyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione) Related Products
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